Cas no 905676-90-6 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide)

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide is a heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with a 4-bromophenyl group and linked to a 3,4-dimethoxybenzamide moiety. This structure imparts potential utility in medicinal chemistry and materials science due to its electron-rich aromatic systems and versatile reactivity. The bromophenyl group enhances opportunities for further functionalization via cross-coupling reactions, while the dimethoxybenzamide fragment may contribute to binding interactions in biological targets. Its well-defined molecular architecture makes it a valuable intermediate for synthesizing more complex derivatives, particularly in drug discovery and optoelectronic applications. The compound’s stability and synthetic accessibility further underscore its practicality in research settings.

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide structure

905676-90-6 structure

Product Name:N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide

CAS No:905676-90-6

MF:C₁₇H₁₄BrN₃O₄

MW:404.21476316452

CID:6347968

PubChem ID:7533313

Update Time:2025-10-29

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

- N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide
- AB00679139-01
- 905676-90-6
- N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide
- AKOS024656459
- F2518-0470
- N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-3,4-dimethoxybenzamide
- Inchi： 1S/C17H14BrN3O4/c1-23-13-8-5-11(9-14(13)24-2)15(22)19-17-21-20-16(25-17)10-3-6-12(18)7-4-10/h3-9H,1-2H3,(H,19,21,22)
- InChI Key： VINIXIVVADFUDI-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)C1=NN=C(NC(C2=CC=C(C(=C2)OC)OC)=O)O1

Computed Properties

Exact Mass: 403.01677g/mol
Monoisotopic Mass: 403.01677g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 448
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 86.5Å²

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2518-0470-2μmol	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2518-0470-5μmol	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2518-0470-10μmol	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2518-0470-20μmol	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2518-0470-1mg	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2518-0470-2mg	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2518-0470-3mg	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2518-0470-4mg	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2518-0470-5mg	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2518-0470-10mg	N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-3,4-dimethoxybenzamide	905676-90-6	90%+	10mg	$79.0	2023-05-16

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide Related Literature

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4. Excitonic and vibrational coherence in artificial photosynthetic systems studied by negative-time ultrafast laser spectroscopy

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Additional information on N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide

Recent Advances in the Study of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide (CAS: 905676-90-6)

The compound N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide (CAS: 905676-90-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxadiazole core and bromophenyl moiety, has demonstrated promising potential in various therapeutic applications, particularly in the areas of oncology and infectious diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key findings in recent research is the compound's ability to inhibit specific protein kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry revealed that N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide exhibits potent inhibitory activity against the epidermal growth factor receptor (EGFR), a well-known target in non-small cell lung cancer (NSCLC) therapy. The study employed molecular docking simulations and in vitro assays to demonstrate the compound's high binding affinity and selectivity for mutant EGFR variants, suggesting its potential as a next-generation tyrosine kinase inhibitor (TKI).

In addition to its anticancer properties, recent investigations have explored the antimicrobial potential of this compound. A 2024 research article in Bioorganic & Medicinal Chemistry Letters reported that N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide shows significant activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. These findings open new avenues for the development of novel antibiotics to combat multidrug-resistant infections.

Pharmacokinetic studies have also made significant progress in understanding the absorption, distribution, metabolism, and excretion (ADME) profile of this compound. Recent data indicate that structural modifications, particularly at the dimethoxybenzamide moiety, can significantly enhance the compound's oral bioavailability and metabolic stability. These improvements are crucial for advancing the molecule from preclinical to clinical development stages.

Looking forward, researchers are focusing on several key areas: (1) further optimization of the compound's structure to improve target selectivity and reduce off-target effects, (2) comprehensive toxicological evaluation to assess its safety profile, and (3) exploration of combination therapies with existing drugs to enhance therapeutic outcomes. The unique chemical scaffold of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-3,4-dimethoxybenzamide continues to offer exciting opportunities for drug discovery and development in multiple therapeutic areas.